Cas no 1465990-53-7 (3-hydroxy-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• CAS No: 1465990-53-7
• Molecular Formula: C₈H₁₄O₃S
• Molecular Weight: 190.259961605072
• CID: 6585043
• PubChem ID: 65989281

3-hydroxy-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid Properties

Names and Identifiers

• 3-hydroxy-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 3-hydroxy-1-[(1-methylethyl)thio]-
• 3-Hydroxy-1-(isopropylthio)cyclobutane-1-carboxylic acid
• EN300-1122374
• 3-hydroxy-1-(propan-2-ylsulfanyl)cyclobutane-1-carboxylicacid
• AKOS015331363
• CS-0288377
• 1465990-53-7

• InChIKey： FEYQUZQXZVAGOM-UHFFFAOYSA-N
• Inchi： 1S/C8H14O3S/c1-5(2)12-8(7(10)11)3-6(9)4-8/h5-6,9H,3-4H2,1-2H3,(H,10,11)
• SMILES： C1(SC(C)C)(C(O)=O)CC(O)C1

Computed Properties

• Exact Mass: 190.06636548g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.06636548g/mol
• Heavy Atom Count: 12
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• Boiling Point: 355.6±42.0 °C(Predicted)
• pka: 3.59±0.40(Predicted)
• Density: 1.26±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates